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Compound of Interest

Compound Name: cis-4-Decenal

Cat. No.: B1232446 Get Quote

For Researchers, Scientists, and Fragrance Development Professionals

Introduction
Cis-4-Decenal (CAS No. 21662-09-9) is a potent, unsaturated aldehyde prized in the fragrance

industry for its unique and powerful olfactory profile.[1] It possesses a complex scent

characterized by intense citrus, aldehydic, and orange notes, with nuances of cardamom and a

watery freshness.[1] This monounsaturated fatty aldehyde is a key component in creating

fresh, natural, and diffusive top notes, particularly in citrus and floral fragrance compositions.[2]

Its chemical structure, featuring a cis-double bond at the fourth position, is believed to

contribute to a more natural and fresh aroma compared to its trans-isomer.[3] This document

provides detailed application notes and experimental protocols for the effective use of cis-4-
Decenal in fragrance development.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of cis-4-Decenal is essential for

its effective handling and application in fragrance formulations.
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Property Value Reference

Molecular Formula C₁₀H₁₈O [4]

Molecular Weight 154.25 g/mol [4]

Appearance Colorless to pale yellow liquid

Odor Profile
Citrus, aldehydic, orange,

watery, cardamom
[1]

Boiling Point 78-80 °C at 10 mmHg [5]

Density 0.847 g/mL at 25 °C [5]

Refractive Index n20/D 1.443 [5]

Solubility
Soluble in ethanol and most

fixed oils; insoluble in water.
[1]

Vapor Pressure 0.080 mmHg at 20 °C [1]

Flash Point 82 °C (179.6 °F) - closed cup

Olfactory Profile and Application in Fragrance
Compositions
Cis-4-Decenal is a high-impact raw material that can significantly influence the character of a

fragrance even at low concentrations.

Odor Characteristics:

Primary Notes: Intense citrus (specifically orange and mandarin), aldehydic, fresh, and

watery.

Secondary Notes: Spicy (reminiscent of cardamom), green, and slightly fatty.[1]

Performance: It is described as very powerful and diffusive, providing a significant lift to the

top notes of a fragrance.[6]

Applications in Fragrance Types:
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Citrus Fragrances: Essential for building authentic and powerful orange, mandarin, and

grapefruit accords. It imparts a juicy, zesty quality that is difficult to achieve with other

materials.

Floral Fragrances: Can be used in traces to add a fresh, dewy, and sparkling dimension to

floral bouquets, particularly those featuring orange blossom or muguet.[6]

Fruity Fragrances: Enhances the freshness and naturalness of various fruit accords.

Aldehydic Fragrances: Contributes to the classic aldehydic profile, adding a modern, citrusy

twist.

Recommended Usage Levels: Due to its potency, cis-4-Decenal should be used with caution.

Typical usage levels in the final fragrance concentrate range from traces to 0.5%, with a

recommendation to start with highly diluted solutions (e.g., 0.1% or 1%) for initial evaluations.

[1][6]

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
Quality Control and Analysis
This protocol outlines a standard method for the analysis of cis-4-Decenal, which can be

adapted for quality control of the raw material or for its quantification in a fragrance oil.

Objective: To identify and quantify cis-4-Decenal and to identify any impurities, such as the

trans-isomer.

Instrumentation and Materials:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Capillary Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness) is suitable. For confirmation, a polar column (e.g., DB-Wax) can be used.

Carrier Gas: Helium, at a constant flow rate of 1.0 mL/min.

Injector: Split/splitless injector.
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Sample: cis-4-Decenal raw material or fragrance oil containing cis-4-Decenal, diluted in a

suitable solvent (e.g., ethanol or hexane).

Reference Standard: Certified reference standard of cis-4-Decenal.

GC-MS Parameters:

Parameter Setting

Injector Temperature 250 °C

Injection Volume 1 µL

Split Ratio 50:1 (can be adjusted based on concentration)

Oven Temperature Program
Initial 60 °C for 2 min, ramp at 5 °C/min to 240

°C, hold for 5 min

MS Transfer Line Temp 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range 40-400 amu

Data Analysis:

Identification: Compare the mass spectrum and retention time of the peak of interest with

that of the certified reference standard. The Kovats Retention Index (RI) should also be

calculated and compared with literature values (e.g., from the NIST WebBook).[4]

Quantification: Prepare a calibration curve using the reference standard at different

concentrations. The concentration of cis-4-Decenal in the sample can be determined from

this curve.
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Sensory Evaluation Protocol: Triangle Test
This protocol is designed to determine if a perceptible difference exists between two fragrance

formulations, for example, one containing cis-4-Decenal and a control without it, or to compare

the olfactory impact of the cis- and trans-isomers.

Objective: To determine if a statistically significant sensory difference exists between two

samples.

Materials:

Two fragrance samples to be compared (e.g., Sample A and Sample B).

Odor-free smelling strips.

A panel of at least 15 trained sensory assessors.

A well-ventilated, odor-free evaluation room.

Data collection forms.

Procedure:

Sample Preparation: Dip smelling strips into the fragrance oils approximately 15 minutes

before evaluation to allow the initial solvent notes to dissipate.

Presentation: Present each panelist with three smelling strips, two of which are from one

sample and one from the other (e.g., AAB, BBA, ABA, BAB). The order of presentation

should be randomized for each panelist.

Evaluation: Instruct the panelists to sniff each strip from left to right and identify the sample

that is different from the other two.

Data Collection: Record the responses of each panelist.

Statistical Analysis: Analyze the data using a binomial test or a chi-squared test to determine

if the number of correct identifications is statistically significant. A significance level of p <

0.05 is typically used.
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Illustrative Sensory Panel Data (Triangle Test):

Panelist Samples Presented Correctly Identified?

1 AAB Yes

2 BBA Yes

3 ABA No

4 BAB Yes

... ... ...

15 AAB Yes

Total Correct 11

Significance (p-value) < 0.05

Conclusion: In this illustrative example, a statistically significant difference was perceived

between the two samples.

Stability Testing Protocol
Aldehydes, particularly unsaturated ones like cis-4-Decenal, can be prone to degradation over

time, which can impact the fragrance's scent profile and longevity. This protocol outlines an

accelerated stability study.

Objective: To assess the stability of cis-4-Decenal in a fragrance formulation under accelerated

aging conditions.

Materials:

Fragrance formulation containing a known concentration of cis-4-Decenal in an alcoholic

base.

Control sample of the same formulation stored under ideal conditions (e.g., refrigerated, in

the dark).

Glass vials with airtight seals.
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Oven for controlled temperature storage.

UV light chamber.

GC-MS for quantitative analysis.

Procedure:

Sample Preparation: Prepare multiple aliquots of the fragrance formulation in sealed glass

vials.

Storage Conditions:

Accelerated Aging (Heat): Store a set of samples in an oven at a constant temperature of

40°C.

Light Exposure: Store another set of samples in a UV light chamber at room temperature.

Control: Store a set of samples in a refrigerator at 4°C, protected from light.

Time Points: Analyze samples at regular intervals (e.g., 0, 1, 2, 4, 8, and 12 weeks).

Analysis: At each time point, analyze the samples using the GC-MS protocol described

above to quantify the concentration of cis-4-Decenal. A sensory evaluation (e.g., by a

trained perfumer) should also be conducted to assess any changes in the odor profile.

Illustrative Stability Data for cis-4-Decenal in an Alcoholic Fragrance Base:
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Time (weeks)
Concentration at
4°C (%)

Concentration at
40°C (%)

Concentration
under UV Light (%)

0 0.50 0.50 0.50

1 0.50 0.48 0.47

2 0.49 0.45 0.43

4 0.49 0.41 0.38

8 0.48 0.35 0.30

12 0.48 0.28 0.22

Note: This data is illustrative and represents a hypothetical degradation profile. Actual stability

will depend on the specific formulation, including the presence of antioxidants and other

stabilizing agents.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Conditions

Analytical Methods

Prepare Fragrance Formulation
with cis-4-Decenal

Control
(4°C, Dark)

Accelerated Aging
(40°C)

Light Exposure
(UV Chamber)

Analyze at Time Points
(0, 1, 2, 4, 8, 12 weeks)

GC-MS Quantification Sensory Evaluation

Generate Stability Report

Click to download full resolution via product page

Olfactory Signaling Pathway
The perception of cis-4-Decenal, like other odorants, is initiated by its interaction with specific

Olfactory Receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. This interaction triggers a cascade of intracellular events leading to the generation

of an electrical signal that is transmitted to the brain.
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Safety and Handling
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Cis-4-Decenal is classified as a skin and eye irritant.[3] Appropriate personal protective

equipment, including gloves and safety glasses, should be worn when handling the neat

material. It is recommended to work in a well-ventilated area. For use in consumer products,

adherence to the guidelines and standards set by regulatory bodies such as the International

Fragrance Association (IFRA) is mandatory. The recommended usage level in fragrance

concentrates is up to 1.0%.[1]

Conclusion
Cis-4-Decenal is a valuable and impactful raw material for fragrance creation, offering a unique

combination of freshness, citrus character, and diffusive power. A comprehensive

understanding of its properties, along with rigorous quality control, sensory evaluation, and

stability testing, is crucial for its successful application in the development of innovative and

high-performing fragrances. The protocols and data presented in this document provide a

framework for the scientific and creative exploration of cis-4-Decenal in the field of fragrance

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1232446#application-of-cis-4-decenal-in-fragrance-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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